Cas no 1797076-37-9 (3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide
• CAS No: 1797076-37-9
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 5369751
• Update Time: 2025-06-15

3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)-3-thienyl]benzenepropanamide
• 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide

• Inchi： 1S/C17H17N3O3S/c1-11-18-17(23-20-11)16-14(9-10-24-16)19-15(21)8-5-12-3-6-13(22-2)7-4-12/h3-4,6-7,9-10H,5,8H2,1-2H3,(H,19,21)
• InChI Key： XBBFUCKVWFUPSQ-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2C=CSC=2C2ON=C(C)N=2)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.88±0.70(Predicted)

Additional information on 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide

Introduction to 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide (CAS No. 1797076-37-9)

3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide (CAS No. 1797076-37-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a 4-methoxyphenyl group, a 3-methyl-1,2,4-oxadiazol moiety, and a thiophen ring provides a rich scaffold for interactions with biological targets, which has been a key focus in recent research.

The 3-methyl-1,2,4-oxadiazole core is particularly noteworthy as it is known for its ability to modulate various biological pathways. This heterocyclic compound has been extensively studied for its potential applications in the treatment of inflammatory diseases, bacterial infections, and even certain types of cancer. The thiophen ring further enhances the compound's pharmacological profile by contributing to its lipophilicity and ability to cross cell membranes efficiently. These characteristics make 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide an intriguing molecule for further exploration in medicinal chemistry.

In recent years, there has been a surge in interest regarding the development of novel compounds that can interact with biological targets in innovative ways. The 4-methoxyphenyl group in this molecule is particularly interesting because it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological receptors. These interactions are crucial for the binding affinity and selectivity of drug candidates. Additionally, the propanamide moiety at the C-terminal end of the molecule can influence the compound's solubility and metabolic stability, which are critical factors in drug design.

One of the most exciting aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a pivotal role in numerous biological processes, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The unique combination of heterocyclic rings in 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide suggests that it may interact with enzymes such as kinases or phosphodiesterases, which are often implicated in diseases like cancer and neurodegenerative disorders. Preliminary studies have hinted at its potential as an inhibitor of certain kinases due to its ability to bind to the ATP-binding site effectively.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 3-methyl-1,2,4-oxadiazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the thiophen ring requires careful consideration to maintain the integrity of the overall molecular structure. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, which has opened up new avenues for drug discovery.

Recent research has also explored the use of computational methods to predict the biological activity of compounds like 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]propanamide before conducting expensive wet-lab experiments. Molecular docking simulations have shown that this compound can bind effectively to several protein targets with high affinity. These simulations have helped researchers identify key interactions between the molecule and its potential targets, providing valuable insights into its mechanism of action.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Initial studies suggest that 3-(4-methoxyphenyl)-N-[2-(3-methyl-1,2,4-oxadiazol -5 -yl)thiophen - 3 - yl]propanamide has favorable solubility characteristics that could enhance its bioavailability upon oral administration. Additionally, preliminary metabolic studies indicate that it is not rapidly metabolized by common cytochrome P450 enzymes.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. Given its structural features and preliminary biological activity data, 3 -( 4 - methoxypheny l ) - N - [ 2 - ( 3 - methyl - 1 , 2 , 4 - ox adia z ol - 5 - yl ) thi o ph ene - 3 - yl ] pro pan am ide holds promise as a lead compound for further development into novel therapeutics. Whether it will be used as a standalone drug or as part of combination therapy remains an open question that will be addressed through ongoing research.

In conclusion, 3 -( 4 - meth oxyphen y l ) - N - [ 2 - ( 3 - me thy l - 1 , 2 , 4 - ox adia z ol - 5 - yl ) thi o ph ene - 3 - yl ] pro pan am ide ( CAS No . 1797076 .37 .9 ) is a structurally fascinating compound with significant potential in pharmaceutical research . Its unique molecular features make it an attractive candidate for further investigation into various therapeutic areas . As research continues , we can expect more insights into its biological activities , pharmacokinetic properties , and ultimately , its clinical applicability .